Cas no 2229281-47-2 (1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine)

• Product Name: 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine
• CAS No: 2229281-47-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5926396
• PubChem ID: 165700147
• Update Time: 2025-05-26

1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine
• 1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclobutan-1-amine
• EN300-1729180
• 2229281-47-2

• Inchi： 1S/C8H14N4/c9-8(2-1-3-8)4-5-12-7-10-6-11-12/h6-7H,1-5,9H2
• InChI Key： PFCUIFREXGXRGK-UHFFFAOYSA-N
• SMILES： NC1(CCN2C=NC=N2)CCC1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine

Introduction to 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine (CAS No. 2229281-47-2)

1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine, with the CAS number 2229281-47-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring and a triazole moiety, making it a promising candidate for various therapeutic applications.

The cyclobutane ring in 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine imparts significant conformational rigidity to the molecule, which can influence its pharmacokinetic properties and biological activity. The triazole group, on the other hand, is known for its broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. This combination of structural elements makes 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine a versatile compound with potential applications in multiple therapeutic areas.

Recent studies have explored the pharmacological properties of 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine. One notable area of research is its potential as an antifungal agent. Fungal infections are a significant global health issue, particularly in immunocompromised patients. The triazole group in 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine has been shown to inhibit the enzyme lanosterol 14α-demethylase (CYP51), which is crucial for fungal cell membrane synthesis. In vitro studies have demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

Beyond its antifungal properties, 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The triazole moiety in this compound has been found to modulate the activity of pro-inflammatory cytokines and enzymes involved in the inflammatory response. Preclinical studies have indicated that 1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutan-1-amine can effectively reduce inflammation and tissue damage in animal models of inflammatory diseases.

In addition to its direct therapeutic effects, 1-2-(1H-1,2,4-triazol-1-y l)ethylcyclobutan - 3 - amine has also been investigated for its potential as a drug delivery platform. The cyclobutane ring provides a rigid scaffold that can be functionalized with various targeting ligands or drug molecules. This approach allows for the precise delivery of therapeutic agents to specific tissues or cells, enhancing their efficacy while minimizing systemic side effects. Recent research has focused on developing nanoparticle formulations containing 3 - amine, which have shown improved pharmacokinetic profiles and enhanced therapeutic outcomes in preclinical studies.

The safety profile of 3 - amine is another critical aspect of its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3 - amine (CAS No. 3 ) represents a promising compound with diverse therapeutic potential. Its unique structural features and broad spectrum of biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.